2-Methyl-5-phenoxyisoindole-1,3-dione

• CAS No.: 63197-24-0
• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 2-methyl-5-phenoxyisoindole-1,3-dione
• InChI: InChI=1S/C15H11NO3/c1-16-14(17)12-8-7-11(9-13(12)15(16)18)19-10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key: KAKHHAGGIROHFX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C1=O)C=C(C=C2)OC3=CC=CC=C3

Description

2-Methyl-5-phenoxyisoindole-1,3-dione is a useful research compound. Its molecular formula is C15H11NO3 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 0.440 g (3.80 mmol) of anhydrous sodium phenoxide and 1.50 g (76.7 mmol) of 4-chloro-N-methyl phthalimide is heated to 250° C. for 4 hours under a nitrogen gas atmosphere in an autoclave. There was obtained a 45.6% yield of 4-phenoxy-N-methyl phthalimide based on the phenoxide as determined by gas or liquid chromatographic analysis using o-terphenyl as an internal standard. The product was identified by a comparison of its retention time with that of an authentic sample of the desired material in a conventional matter.